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This in-depth guide explores the foundational principles of strontium isotope stratigraphy (SIS),
a powerful chemostratigraphic tool for dating and correlating marine sedimentary rocks. The
methodology leverages the systematic variations in the isotopic ratio of strontium (87Sr/88Sr) in
seawater throughout geological time. This document provides a detailed overview of the core
concepts, experimental protocols, and applications relevant to researchers in the earth
sciences and professionals in fields where precise geological dating is critical.

Core Concepts of Strontium Isotope Stratigraphy

Strontium has four naturally occurring stable isotopes: 84Sr, 8¢Sr, 87Sr, and 88Sr. Of these, 8’Sr
is of particular interest as it is formed by the radioactive decay of rubidium-87 (8’Rb)[1]. The
fundamental principle of strontium isotope stratigraphy lies in the fact that the 87Sr/8Sr ratio in
the world's oceans is globally homogeneous at any given geological moment but has varied
significantly over time[2][3][4]. This variation is primarily controlled by the mixing of strontium
from two main geological reservoirs with distinct isotopic signatures:

o Continental Crust: Rocks of the continental crust are generally old and have high Rb/Sr
ratios. The prolonged decay of 8’Rb results in a high, or "radiogenic," 8’Sr/8°Sr ratio.
Weathering of these rocks delivers this radiogenic strontium to the oceans via rivers.

e Oceanic Crust and Mantle: The oceanic crust and the underlying mantle have low Rb/Sr
ratios and, consequently, a lower, or "non-radiogenic," 87Sr/®6Sr ratio. Hydrothermal activity
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at mid-ocean ridges releases this non-radiogenic strontium directly into the oceans.

The interplay between these two sources dictates the 87Sr/2eSr ratio of seawater at any point in
geological history. Periods of increased continental weathering and mountain building lead to a
rise in the seawater 87Sr/88Sr ratio, while periods of enhanced seafloor spreading and
hydrothermal activity cause it to fall[5].

Marine organisms, such as foraminifera, corals, and mollusks, incorporate strontium into their
shells and skeletons in isotopic equilibrium with the seawater in which they live[6]. By
measuring the 87Sr/8eSr ratio in well-preserved marine fossils, geochemists can reconstruct the
isotopic composition of ancient seawater and, by comparing it to the established global
seawater 87Sr/88Sr curve, assign a numerical age to the sedimentary rock layer in which the
fossils were found[2][7][8].

Experimental Protocols for Strontium Isotope
Analysis

The precise determination of 8’Sr/86Sr ratios requires meticulous laboratory procedures to
isolate strontium from the sample matrix and measure its isotopic composition accurately. The
following is a generalized protocol for the analysis of marine carbonates.

Sample Preparation and Dissolution

o Sample Selection and Cleaning: Select well-preserved, unaltered fossil material (e.g.,
foraminifera, brachiopods, belemnites). Clean the samples physically to remove any
adhering sediment. Further cleaning in an ultrasonic bath with deionized water is
recommended.

e Leaching: To remove any diagenetically altered carbonate, a weak acid leach is often
performed. This typically involves reacting the powdered sample with a dilute acid (e.g., 0.1
M acetic acid) to dissolve the outer, potentially contaminated layers.

e Dissolution: The cleaned and leached sample is then completely dissolved. For carbonates,
this is typically achieved using a dilute acid such as 1M acetic acid or nitric acid.

Strontium Separation by lon Exchange Chromatography
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To eliminate isobaric interferences (elements with the same mass as the strontium isotopes,
most notably 8’Rb) and matrix effects during mass spectrometric analysis, strontium must be
chemically separated from other elements in the sample. This is accomplished using ion
exchange chromatography.

o Column Preparation: A chromatography column is packed with a cation exchange resin (e.g.,
Bio-Rad AG50W-X8 or Eichrom Sr-spec resin)[3]. The resin is pre-cleaned and conditioned
with appropriate acids.

e Sample Loading: The dissolved sample solution is loaded onto the column.

o Matrix Elution: The sample matrix is washed from the column using a specific molarity of an
acid, typically nitric acid (HNOs) or hydrochloric acid (HCI). The choice of acid and its
concentration depends on the specific resin and the elements to be separated.

e Strontium Elution: Strontium is then selectively eluted from the column with a different
concentration of acid or with deionized water. The collected fraction contains purified
strontium.

Mass Spectrometry

The isotopic composition of the purified strontium is measured using a multi-collector
inductively coupled plasma mass spectrometer (MC-ICP-MS) or a thermal ionization mass
spectrometer (TIMS).

o Sample Introduction: The purified strontium solution is introduced into the mass
spectrometer.

¢ |onization: The strontium atoms are ionized to form a beam of Sr* ions.

o Mass Separation: The ion beam is passed through a magnetic field, which separates the
ions based on their mass-to-charge ratio.

o Detection: The abundance of each strontium isotope is measured simultaneously by multiple
detectors (Faraday cups).
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o Data Correction: The raw isotope ratios are corrected for mass fractionation, instrumental

bias, and any remaining isobaric interferences. The 87Sr/86Sr ratio is typically normalized to a

constant 86Sr/88Sr ratio of 0.1194 to correct for instrumental mass fractionation. The

accuracy of the measurements is monitored by analyzing a standard reference material with
a well-characterized 87Sr/86Sr ratio, such as NIST SRM 987[9].

Quantitative Data: The Phanerozoic Seawater 87Sr/

86Sr Curve

The variation of the seawater 8’Sr/86Sr ratio throughout the Phanerozoic Eon (the last ~541

million years) has been meticulously reconstructed from numerous studies of marine sediments

worldwide. The table below summarizes the approximate 87Sr/86Sr values for different

geological periods.

Geological Period

Age (Millions of Years Ago)

Approximate 87Sr/86Sr

Ratio
Quaternary 2.58 - Present 0.7090 - 0.7092
Neogene 23.03-2.58 0.7088 - 0.7090
Paleogene 66 - 23.03 0.7077 - 0.7088
Cretaceous 145 - 66 0.7072 - 0.7077
Jurassic 201.3 - 145 0.7068 - 0.7072
Triassic 251.9-201.3 0.7071 - 0.7078
Permian 298.9 - 251.9 0.7068 - 0.7080
Carboniferous 358.9 - 298.9 0.7076 - 0.7082
Devonian 419.2 - 358.9 0.7078 - 0.7085
Silurian 443.8 - 419.2 0.7082 - 0.7088
Ordovician 485.4 - 443.8 0.7079 - 0.7091
Cambrian 541 -485.4 0.7085 - 0.7091
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Note: These are generalized values. The actual 8 Sr/8¢Sr curve exhibits more detailed
fluctuations that provide higher resolution for stratigraphic correlation.[2][5]

Visualizations
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Caption: The global strontium cycle illustrating the inputs to seawater and its preservation in

marine carbonates.
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Caption: A generalized experimental workflow for strontium isotope stratigraphy.

Applications

Strontium isotope stratigraphy has a wide range of applications in the earth sciences and
beyond:

+ High-Resolution Age Dating: Providing numerical age constraints for marine sedimentary
sequences, particularly for the Cenozoic and Mesozoic eras where the seawater curve is
well-defined and shows significant variation.
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 Stratigraphic Correlation: Correlating sedimentary sections across different basins and
continents with high precision.

o Paleoceanography: Reconstructing past changes in continental weathering rates, tectonic
activity, and ocean circulation.

o Hydrocarbon Exploration: Dating and correlating reservoir rocks and source rocks in
petroleum systems.

e Archaeology and Forensic Science: Tracing the geographic origin and migration patterns of
ancient humans and animals by analyzing the 87Sr/®Sr ratios in tooth enamel and bone.

Conclusion

Strontium isotope stratigraphy is a robust and versatile geochemical tool that provides
invaluable insights into the timing of geological events and the processes that have shaped our
planet. A thorough understanding of its fundamental principles and the application of rigorous
analytical protocols are essential for obtaining high-quality data and reliable age interpretations.
As analytical techniques continue to improve, the precision and resolution of strontium isotope
stratigraphy will undoubtedly increase, further expanding its applications in scientific research
and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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